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Compound of Interest

Compound Name:
5-(4-Methylpiperazin-1-yl)-2-

nitroaniline

Cat. No.: B187262 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties,

synthesis, and biological relevance of 5-(4-Methylpiperazin-1-yl)-2-nitroaniline, a compound

of interest in medicinal chemistry and drug discovery.

Physicochemical Properties
5-(4-Methylpiperazin-1-yl)-2-nitroaniline is a solid, yellow to yellow-brown compound.[1] Its

key physicochemical properties are summarized in the table below, providing a foundational

dataset for laboratory and developmental work.
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Property Value Source(s)

Molecular Formula C₁₁H₁₆N₄O₂ [2][3][4]

Molecular Weight 236.27 g/mol [2][4]

Melting Point 152-155 °C [2][3][4]

Boiling Point 444.2 °C at 760 mmHg [2][3][4]

Density 1.264 g/cm³ [2][3][4]

pKa (Predicted) 7.35 ± 0.42 [2][3]

LogP 2.03610 [3]

XLogP3 1.1 [4]

Vapor Pressure 4.37E-08 mmHg at 25°C [2][3]

Flash Point 222.4 °C [2][3][4]

Appearance Light yellow to yellow Solid [1]

Solubility
Soluble in water and organic

solvents
[1]

Experimental Protocols
Synthesis of 5-(4-Methylpiperazin-1-yl)-2-nitroaniline[1]

A common synthetic route to 5-(4-Methylpiperazin-1-yl)-2-nitroaniline involves the

nucleophilic aromatic substitution of a halogenated nitroaniline with N-methylpiperazine. A

detailed experimental protocol is as follows:

Reaction Setup: In a suitable reaction vessel, combine 5-fluoro-2-nitroaniline (1 g), N-

methylpiperazine (0.752 ml), and triethylamine (1.86 ml) in N-methylpyrrolidone (1.5 ml).

Microwave Irradiation: Place the reaction mixture in a microwave reactor and heat to 100°C

for 20 hours.

Work-up: After the reaction is complete, cool the mixture to room temperature.
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Precipitation: Dilute the reaction mixture with deionized water (50 ml) and stir for 20 minutes

to induce precipitation.

Isolation: Collect the resulting yellow solid by filtration.

Purification: Wash the solid with deionized water and dry it under high vacuum to yield the

final product, 5-(4-methylpiperazine)-2-nitroaniline (1.45 g).

Diagram of the Synthesis Workflow
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N-Methylpiperazine +
Triethylamine in NMP

Microwave Reactor
100°C, 20 hours

Reaction Cool to RT +
Add Deionized Water

Completion FiltrationPrecipitation 5-(4-Methylpiperazin-1-yl)-2-nitroaniline
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Caption: Synthesis workflow for 5-(4-Methylpiperazin-1-yl)-2-nitroaniline.

Biological Activity and Signaling Pathway
5-(4-Methylpiperazin-1-yl)-2-nitroaniline has been identified as a potent inhibitor of Sirtuin 6

(SIRT6).[5] SIRT6 is a histone deacetylase that plays a crucial role in various cellular

processes, including glucose metabolism. Inhibition of SIRT6 by this compound has been

shown to increase the levels of glucose transporter 1 (GLUT-1), which in turn can lead to a

reduction in blood glucose levels.[5] This makes 5-(4-Methylpiperazin-1-yl)-2-nitroaniline and

its derivatives promising candidates for the treatment of type 2 diabetes.[5]

The compound demonstrated an IC₅₀ value of 4.93 μM against SIRT6 in a Fluor de Lys (FDL)

assay.[5] It also exhibited Kᴅ values of 9.76 μM and 10 μM in surface plasmon resonance

(SPR) and isothermal titration calorimetry (ITC) assays, respectively.[5] Importantly, it showed

high selectivity for SIRT6 over other HDAC family members (SIRT1-3 and HDAC1-11) at

concentrations up to 200 µM.[5]

Diagram of the SIRT6 Signaling Pathway
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Caption: Proposed signaling pathway of 5-(4-Methylpiperazin-1-yl)-2-nitroaniline.

Safety and Handling
This compound is classified as an irritant, causing skin and serious eye irritation.[4][6] It may

also cause respiratory irritation.[6] Standard laboratory safety protocols should be followed

when handling this chemical, including the use of personal protective equipment such as

gloves, safety glasses, and a lab coat.[6] Handling should be performed in a well-ventilated

area.[6] For detailed safety information, refer to the Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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